Cas no 2172099-29-3 (1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol)

• Product Name: 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol
• CAS No: 2172099-29-3
• MF: C₁₃H₂₃F₂NO
• MW: 247.324630975723
• CID: 6204160
• PubChem ID: 165607292
• Update Time: 2025-06-09

1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol
• 2172099-29-3
• EN300-1642735

• Inchi： 1S/C13H23F2NO/c1-10-3-2-4-12(17,9-10)11(16)5-7-13(14,15)8-6-11/h10,17H,2-9,16H2,1H3
• InChI Key： KCGBNFKEUJILQQ-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1(CCCC(C)C1)O)N)F

Computed Properties

• Exact Mass: 247.17477068g/mol
• Monoisotopic Mass: 247.17477068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol

Introduction to 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol (CAS No. 2172099-29-3)

1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172099-29-3, exhibits a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of both amino and fluoro substituents in its molecular framework suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

The molecular structure of 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol consists of a cyclohexane backbone substituted with a methyl group at the 3-position and an amino group at the 1-position, further modified by two fluorine atoms at the 4-position of the cyclohexyl ring. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The fluoro groups, in particular, are known to enhance metabolic stability and binding affinity in drug molecules, a phenomenon that has been widely exploited in the development of modern therapeutics.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol align well with these therapeutic areas. For instance, the amino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with protein targets such as kinases and transcription factors. Additionally, the difluorocyclohexyl moiety may contribute to improved pharmacokinetic properties by enhancing lipophilicity and reducing susceptibility to enzymatic degradation.

Current research in medicinal chemistry increasingly emphasizes the importance of molecular diversity and structural optimization in drug discovery. The compound 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol represents a prime example of how subtle modifications in molecular architecture can lead to significant improvements in biological activity. Studies have demonstrated that fluorinated analogs of cyclohexane derivatives often exhibit enhanced binding affinities and selectivity towards specific biological targets. This has prompted investigators to explore further modifications of this scaffold to develop more effective therapeutic agents.

The synthesis of 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the cyclohexane ring is particularly challenging due to the inherent reactivity of fluorine-containing compounds. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms efficiently while maintaining structural integrity. Techniques such as nucleophilic substitution reactions and metal-catalyzed cross-coupling reactions have been instrumental in achieving this goal.

One of the most compelling aspects of 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol is its potential as a lead compound for drug development. Preliminary computational studies suggest that this molecule may interact with biological targets through multiple mechanisms, including allosteric modulation and covalent binding. These interactions could lead to novel therapeutic effects that are not observed with existing drugs. Furthermore, the compound’s structural complexity provides ample opportunities for derivatization, allowing researchers to fine-tune its properties for specific applications.

The pharmaceutical industry has long recognized the value of structurally diverse compounds in drug discovery pipelines. The unique combination of functional groups in 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol positions it as a versatile building block for generating novel analogs with enhanced pharmacological profiles. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives with improved efficacy and reduced side effects. This approach aligns with the broader trend toward precision medicine, where individual patient characteristics are taken into account when designing therapeutic strategies.

In conclusion, 1-(1-amino-4,4-difluorocyclohexyl)-3-methylcyclohexan-1-ol (CAS No. 2172099-29-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing new treatments against various diseases. As our understanding of molecular interactions continues to evolve, this compound will likely play a significant role in shaping the future of drug discovery and development.